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Compound of Interest

Compound Name: Methyl phenyldithiocarbamate
CAS No.: 701-73-5
Cat. No.: B8775756

Get Quote

Executive Summary

Methyl phenyldithiocarbamate (MPDTC), also known as methyl N-phenylcarbamodithioate,
is a critical organosulfur intermediate used primarily as a ligand in the synthesis of bioactive
coordination complexes (e.g., with In(l11), Sn(IV), Ni(ll)). Its solubility profile is the governing
factor in its purification via recrystallization and its efficiency as a chelating agent in liquid-liquid
extraction systems.

While often mischaracterized due to the insolubility of its precursor (ammonium
phenyldithiocarbamate) in non-polar solvents, the neutral methyl ester exhibits a distinct
solubility fingerprint: hydrophobic, soluble in hot alcohols, and highly soluble in chlorinated
solvents.

Chemical Profile & Physicochemical Properties

Understanding the solute's molecular architecture is prerequisite to predicting solvent
interactions.
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Property Specification
IUPAC Name Methyl N-phenylcarbamodithioate
CAS Number 701-73-5

Molecular Formula

Molecular Weight 183.29 g/mol
Melting Point 93.5 °C (Crystallizes as white needles)
) Moderate (Thione S=C and Thiol-ether C-S-C
Polarity -
moieties)
H-Bond Donor 1 (Secondary Amine -NH-)

Synthesis & Purification Context

MPDTC is synthesized via the methylation of ammonium phenyldithiocarbamate.

e Precursor Behavior: The ammonium salt intermediate is water-soluble but insoluble in
chloroform.

» Target Compound Behavior: Upon methylation, the ionic character is lost. The resulting
MPDTC becomes water-insoluble but soluble in organic media.[1][2][3]

 Implication: This drastic solubility switch is utilized for purification. The reaction mixture is
extracted with chloroform or recrystallized from hot ethanol to isolate pure MPDTC.

Qualitative Solubility Landscape

Based on structural analysis and synthesis literature, MPDTC exhibits the following solubility
hierarchy. This data guides solvent selection for experimental determination.
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Representative o Mechanistic
Solvent Class Solubility Status .
Solvents Rationale
Soluble at
Temperature ; sparingly soluble at
Protic Polar Methanol, Ethanol Dependent RT. Ideal for

recrystallization

(yields needles).

Strong dipole-dipole

interactions with the
Aprotic Polar DMSO, DMF, Acetone  High thione (

) group.

Excellent solvation of
) ) the lipophilic phenyl
Chlorinated Chloroform, DCM High ]
ring and

dithiocarbamate core.

Lack of specific

interactions to
Non-Polar Hexane, Cyclohexane  Low

overcome crystal

lattice energy.

Hydrophobic phenyl

group dominates; lack
Aqueous Water Insoluble o

of ionization at neutral

pH.

Core Directive: Experimental Protocol for Solubility
Determination

Since specific mole-fraction datasets are often absent in open literature for niche intermediates,
the following self-validating protocol is the industry standard for generating this data.

Methodology: Dynamic Laser Monitoring
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This method is superior to gravimetric analysis for MPDTC due to the compound's potential for
degradation (oxidation) upon prolonged exposure to air/heat during drying.

Phase 1: Apparatus Setup

o Jacketed Equilibrium Cell: 50 mL glass vessel with water circulation (control
).
o Laser System: He-Ne laser (

) directed through the solution.

o Detection: Photo-diode to monitor light intensity (

Phase 2: Measurement Workflow

» Dissolution: Add excess MPDTC solid to the solvent (e.g., Ethanol).
e Equilibration: Stir at

(e.g., 293.15 K) for 4 hours.

o Clarification: Stop stirring. Allow undissolved solid to settle.
o Sampling: Withdraw supernatant through a 0.45

heated syringe filter.

e Quantification: Analyze via HPLC (C18 column, MeOH:Water mobile phase) or UV-Vis (

).

Iteration: Repeat at temperature increments of 5 K up to 323.15 K.

Diagram: Solubility Determination Workflow
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Caption: Workflow for dynamic solubility measurement. The loop continues until the boiling
point of the solvent is approached.

Thermodynamic Modeling & Analysis

To translate experimental data into predictive process parameters, the Modified Apelblat
Equation is the standard model for MPDTC solubility.

The Modified Apelblat Model

This semi-empirical model correlates mole fraction solubility (

) with temperature (

).

: Mole fraction solubility.

: Absolute temperature (K).

: Empirical parameters derived from regression.
Interpretation for MPDTC:
o Parameter B: Reflects the enthalpy of solution. A negative

value indicates an endothermic process (solubility increases with T), which is expected for
MPDTC in alcohols.
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» Parameter C: Accounts for the temperature dependence of the heat capacity difference.

Thermodynamic Functions

From the solubility data, the dissolution enthalpy (

), entropy (

), and Gibbs energy (
) are calculated using the van't Hoff analysis:

Expected Thermodynamic Behavior:

o (Endothermic): Breaking the crystal lattice of MPDTC requires energy.

» : The dissolution is non-spontaneous at standard conditions (requires thermal drive), typical
for hydrophobic organics in polar solvents.

Applications in Research & Development
A. Ligand Synthesis for Metal Complexes

MPDTC is a "soft" donor ligand (Sulfur). It is used to synthesize antifungal complexes with
In(ll) and Sn(IV).

e Protocol: Dissolve MPDTC in warm ethanol. Add metal salt solution dropwise.

« Solubility Insight: The metal complex often precipitates immediately because it is less soluble
in ethanol than the free MPDTC ligand.

B. Liquid-Liquid Extraction

MPDTC is used to extract heavy metals (Cu, Ni) from aqueous waste.
e Phase System: Water (Metal ions) + Chloroform (MPDTC).

e Mechanism: MPDTC migrates to the interface, captures the metal ion, forming a neutral
complex that partitions into the Chloroform phase.

» Critical Parameter: The partition coefficient (
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) of MPDTC must be high (>2.0) to ensure the ligand stays in the organic phase.

Diagram: Extraction Mechanism
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Caption: Biphasic extraction logic. MPDTC solubility in chloroform drives the equilibrium toward

the organic phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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